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Compound of Interest

2,3,3-Trifluoro-N,N-
Compound Name:

dimethylacrylamide
CAS No.: 97403-95-7
Cat. No.: B12679544

Get Quote

Emergency Overview & Chemical Profile

2,3,3-Trifluoro-N,N-dimethylacrylamide (CAS: 97403-95-7) presents a dual-hazard profile
distinct from standard acrylamides. While it shares the neurotoxic and polymerization potential
of the acrylamide class, the trifluoro-substitution introduces significant halogenated waste
constraints.

Critical Safety Warning: Unlike non-fluorinated acrylamides, the combustion of this compound
generates Hydrogen Fluoride (HF) gas. Standard incineration protocols for organic waste are
insufficient and dangerous if the facility lacks acid gas scrubbing capabilities.

Physicochemical Profile for Disposal
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Property Data Operational Implication
Use for waste manifesting and
CAS Number 97403-95-7 , _
inventory tracking.
Halogenated. Must be
Molecular Formula CsHeFsNO segregated from non-

halogenated solvents.

Solubility

Low in water; High in organics

Do not attempt aqueous
oxidative polymerization (e.qg.,
persulfate method) for spill
cleanup; it will likely phase

separate and fail to react.

Flash Point

> 70°C (Est.)

Combustible. Keep away from
oxidizers.[1][2]

Reactivity

Radical Polymerization

Susceptible to auto-
polymerization upon light/heat

exposure.

Waste Segregation & Classification

Proper segregation is the single most critical step in the disposal workflow. Misclassification

can lead to regulatory fines or incinerator damage.

The "Red Tag" Rule

This compound must always be classified as Halogenated Organic Waste.

o EPA Waste Code (US): D001 (Ignitable), plus potential listing for halogenated organics

depending on concentration.

o EU Waste Code: 07 01 03* (organic halogenated solvents, washing liquids and mother

liquors).

Compatibility Matrix
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Stream

Compatibility

Action

Halogenated Solvents

Compatible

Co-mingle with DCM,
Chloroform, or Fluorinated

solvents.

Non-Halogenated Solvents

> Incompatible

Do NOT mix with Acetone,
Methanol, or Hexane waste
streams (increases disposal
cost and complicates

incineration).

Aqueous Waste

> Incompatible

Do NOT pour down drains.[3]
Hydrophobic nature leads to

phase separation.

Oxidizers

> Dangerous

Keep separate from Nitric Acid,
Peroxides, or Permanganates
to prevent uncontrolled

polymerization or fire.

DOT Diagram: Waste Segregation Logic
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Protocol Logic

Waste Generation:
2,3,3-Trifluoro-N,N-dimethylacrylamide

Is it mixed with other solvents?

No (Solid/Debris)

streams to avoid cost penalties.

Critical: Never mix with non-halogenatedj

Yes (Liquid)

Are solvents Halogenated?

o (e.g., Acetone) - DO NOT MIX
Segregate as Pure Halogenated

Stream B: Solid Hazardous Waste
(Debris, Wipes, PPE)

Yes (e.g., DCM)

Stream A: Halogenated Organic Waste

(High Temp Incineration + Scrubbers)

Click to download full resolution via product page

Figure 1: Decision logic for segregating trifluoro-acrylamide waste streams to ensure regulatory
compliance and safety.

Spill Response Protocol

Stop. Do not use the standard "Acrylamide Polymerization Kit" (persulfate/TEMED) found in
many biology labs. The trifluoro-group alters the solubility and electronic properties, rendering
aqueous polymerization ineffective and potentially leaving active toxic monomer behind.

Step-by-Step Response

o Evacuate & Ventilate: Clear the immediate area. If the spill is outside a fume hood, ensure
room ventilation is active.

e PPE Upgrade:
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o Gloves: Double-glove with Nitrile (minimum 5 mil) or use Silver Shield/Laminate gloves for
larger spills.

o Respiratory: If outside a hood, use a half-mask respirator with Organic Vapor/Acid Gas
cartridges (Yellow/Magenta).

o Containment (Liquid Spills):
o Do not use water.
o Surround the spill with a dike of vermiculite or chemically inert absorbent pads.
o Absorb the liquid completely.

o Decontamination:

o Once liquid is absorbed, wipe the surface with a solvent in which the monomer is soluble
(e.g., Acetone or DCM) only if the surface material permits.

o Follow with a soap and water wash to remove residues.[1][2]
» Disposal of Debris:

o Place all saturated absorbent and wipes into a wide-mouth HDPE jar or a heavy-duty
yellow hazardous waste bag.

o Label clearly: "Debris containing 2,3,3-Trifluoro-N,N-dimethylacrylamide -
Toxic/Halogenated".

DOT Diagram: Spill Workflow

3. Absorb:
Use Vermiculite/Pads
(NO WATER)

2. Don PPE:
Nitrile Gloves + resp (if needed)

4. Solvent Wipe:

1. Assess Volume & Location Acetone/DCM e DP 0

\ 4

Click to download full resolution via product page

Figure 2: Operational workflow for managing spills of fluorinated acrylamides.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC432021000&productDescription=N%2CN-DIMETHYLACRYLAMIDE%2C+100ML&vendorId=VN00032119&countryCode=US&language=en
https://multimedia.3m.com/mws/mediawebserver?mwsId=SSSSSuUn_zu8l00xm8tGMxtxlv70k17zHvu9lxtD7SSSSSS--
https://www.benchchem.com/product/b12679544/docs?utm_src=pdf-body#2-3-3-trifluoro-n-n-dimethylacrylamide-disposal-handling-guide
https://www.benchchem.com/product/b12679544/docs?utm_src=pdf-body-img#2-3-3-trifluoro-n-n-dimethylacrylamide-disposal-handling-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12679544?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Final Disposal Pathways

The only acceptable final disposal method for 2,3,3-Trifluoro-N,N-dimethylacrylamide is
High-Temperature Incineration.

Why Incineration?

» Destruction Efficiency: Complete thermal oxidation breaks down the acrylamide backbone,
eliminating neurotoxicity.

o Fluorine Management: The facility must be equipped with wet scrubbers (using caustic
soda/lime) to capture the Hydrogen Fluoride (HF) gas generated during combustion.

o Reaction:

o Scrubbing:

Manifesting Instructions

When filling out your hazardous waste manifest (e.g., EPA Form 8700-22), ensure the following

descriptions are included:
o Chemical Name: 2,3,3-Trifluoro-N,N-dimethylacrylamide.[4]

e Hazard Class: 6.1 (Toxic) or 3 (Flammable) depending on the specific formulation/solvent
mix.

o Constituents: Explicitly list "Organic Fluorine" to alert the disposal facility.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. fishersci.com [fishersci.com]
e 2. multimedia.3m.com [multimedia.3m.com]
o 3. datasheets.scbt.com [datasheets.scbt.com]

o 4, 2,3,3-Trifluoro-N,N-dimethylacrylamide | CSH6F3NO | CID 3024870 - PubChem
[pubchem.ncbi.nlm.nih.gov]
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Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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dimethylacrylamide-disposal-handling-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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